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Compound of Interest

Compound Name: CGP44532

Cat. No.: B1668507

For Researchers, Scientists, and Drug Development Professionals

Introduction

Gamma-aminobutyric acid (GABA) is the primary inhibitory neurotransmitter in the central
nervous system (CNS), playing a crucial role in regulating neuronal excitability. The GABAergic
system, through its receptors, presents a significant target for therapeutic intervention in a
variety of neurological and psychiatric disorders. Among the tools available to study this
complex system, the compound CGP44532 has emerged as a valuable asset. This technical
guide provides an in-depth overview of CGP44532, its mechanism of action, experimental
applications, and the methodologies for its use in research.

CGP44532, chemically known as (3-amino-2(S)-hydroxypropyl)methylphosphinic acid, is a
potent and highly selective agonist for the GABA B receptor.[1] Its utility as a research tool
stems from its ability to specifically activate these receptors, allowing for the elucidation of their
role in various physiological and pathological processes.

Physicochemical Properties

A thorough understanding of the physicochemical properties of a research compound is
essential for its proper handling, storage, and application in experimental settings.
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Property Value Reference

(3-amino-2(S)-

Chemical Name hydroxypropyl)methylphosphini  [2]
c acid

Molecular Formula C4H12NO3P [2]

Molecular Weight 153.12 g/mol [2]

Melting Point Data not available

Solubility Soluble in agueous solutions

pEC50 5.63 UM [3]

Mechanism of Action and Signhaling Pathways

CGP44532 exerts its effects by acting as an agonist at GABA B receptors. GABA B receptors
are G-protein coupled receptors (GPCRs) that mediate slow and prolonged inhibitory
neurotransmission.[4] These receptors are heterodimers, composed of GABA B1 and GABA B2
subunits, and their activation initiates a cascade of intracellular signaling events.[5]

Upon binding of an agonist like CGP44532, the GABA B receptor activates associated Gi/o
proteins. This activation leads to the dissociation of the G-protein into its Ga and Gy subunits,
which in turn modulate the activity of downstream effectors.[4]

The primary signaling pathways activated by GABA B receptors include:

« Inhibition of Adenylyl Cyclase: The Gai/o subunit inhibits the enzyme adenylyl cyclase,
leading to a decrease in intracellular cyclic AMP (cCAMP) levels.[4]

¢ Modulation of lon Channels: The Gy subunit directly interacts with and modulates the
activity of ion channels. This includes the activation of G-protein-coupled inwardly rectifying
potassium (GIRK) channels, leading to potassium efflux and hyperpolarization of the
neuronal membrane, and the inhibition of voltage-gated calcium channels (VGCCSs), which
reduces calcium influx and subsequent neurotransmitter release.[4]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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